4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide

• IUPAC Name: 4-(5-chloro-2-methylphenyl)-N-(furan-2-ylmethyl)piperazine-1-carbothioamide
• InChI: InChI=1S/C17H20ClN3OS/c1-13-4-5-14(18)11-16(13)20-6-8-21(9-7-20)17(23)19-12-15-3-2-10-22-15/h2-5,10-11H,6-9,12H2,1H3,(H,19,23)
• InChI Key: GQFUPFFSXYFHBP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)Cl)N2CCN(CC2)C(=S)NCC3=CC=CO3
• Molecular Formula: C17H20ClN3OS
• Molecular Weight: 349.9 g/mol
• Solubility: 1 [ug/mL] (The mean of the results at pH 7.4)

Description

4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide, also known as TFP, is a piperazine derivative that has been widely studied for its potential therapeutic applications. TFP has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further research.

Mechanism of Action

The exact mechanism of action of 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide is not yet fully understood, but it is thought to involve the modulation of various signaling pathways in cells. 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has been shown to interact with a range of proteins and enzymes, including G protein-coupled receptors and kinases.
Biochemical and Physiological Effects:
4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has been found to exhibit a range of biochemical and physiological effects, including anti-inflammatory, antioxidant, and analgesic properties. 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has also been shown to modulate the release of various neurotransmitters, including dopamine and serotonin.

Advantages and Limitations for Lab Experiments

One advantage of using 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide in lab experiments is its relatively low toxicity compared to other compounds. However, 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide can be difficult to synthesize and purify, which may limit its use in certain experiments. Additionally, the exact mechanism of action of 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide is not yet fully understood, which may make it more difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide. One area of interest is the development of more efficient synthesis methods for 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide, which could make it more widely available for research. Additionally, further studies are needed to fully understand the mechanism of action of 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide and its potential therapeutic applications in various fields. Finally, more research is needed to explore the potential side effects and toxicity of 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide, particularly in vivo.

Synthesis Methods

The synthesis of 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide involves the reaction of 2-furylmethylamine with 4-(5-chloro-2-methylphenyl)piperazine-1-carbothioamide in the presence of a suitable catalyst. The resulting product is then purified using standard techniques such as column chromatography.

Scientific Research Applications

4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has been extensively studied for its potential therapeutic applications in a variety of fields, including neuroscience, oncology, and infectious diseases. In neuroscience, 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has been found to have neuroprotective effects and may have potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has been shown to inhibit the growth of certain cancer cell lines and may have potential as a chemotherapy agent. In infectious diseases, 4-(5-chloro-2-methylphenyl)-N-(2-furylmethyl)-1-piperazinecarbothioamide has been found to have antiviral and antibacterial properties and may have potential as a treatment for viral and bacterial infections.